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Introduction
Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) is a cell-permeable, water-

soluble analog of vitamin E.[1][2][3] Due to its potent antioxidant properties, it is widely used as

a positive control and calibration standard in various antioxidant assays, including ABTS,

DPPH, and ORAC.[1][4] These assays are crucial in drug development and food science for

determining the antioxidant capacity of chemical compounds, natural products, and biological

samples. The results are often expressed in Trolox Equivalents (TE), making standardized

preparation of the Trolox stock solution a critical step for accurate and reproducible results.[4]

This document provides detailed protocols for the preparation, storage, and application of

Trolox stock solutions for use in common antioxidant assays.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative parameters for

preparing and storing Trolox stock solutions.
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Parameter Value Solvents Notes

Molecular Weight 250.29 g/mol N/A [2]

Solubility

~20 mg/mL DMSO [1][2]

~30 mg/mL

Ethanol,

Dimethylformamide

(DMF)

[2]

~3 mg/mL PBS (pH 7.2) [1][2]

150 mg/mL Ethanol

50 mg/mL DMSO, Ethanol [3]

< 0.1 mg/mL Water (insoluble) [5]

Typical Stock Solution

Concentrations
1 mM - 10 mM

Ethanol, DMSO,

Methanol

For serial dilutions to

create standard

curves.

Storage of Solid

Trolox
-20°C N/A

Stable for ≥ 2-4 years.

[1][2]

Storage of Stock

Solutions

In Organic Solvent -20°C or -80°C Ethanol, DMSO

Stable for 1 to 6

months.[3][6]

Aliquoting is

recommended to

avoid freeze-thaw

cycles.[3][6]

In Aqueous Buffer 2-8°C PBS, Assay Buffer

Not recommended for

storage longer than

one day.[1][2]
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Protocol 1: Preparation of a 10 mM Trolox Stock
Solution in Ethanol
This protocol is suitable for preparing a concentrated stock solution that can be used for

various antioxidant assays.

Materials:

Trolox (crystalline solid, ≥98% purity)

Ethanol (analytical grade)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Procedure:

Weighing Trolox: Accurately weigh out 25.03 mg of Trolox powder using an analytical

balance.

Dissolving Trolox: Transfer the weighed Trolox into a suitable container (e.g., a 15 mL

conical tube or a 10 mL volumetric flask).

Adding Solvent: Add 10 mL of ethanol to the Trolox powder.

Mixing: Vortex the solution thoroughly until the Trolox is completely dissolved. The resulting

solution is a 10 mM Trolox stock solution.

Storage: Aliquot the stock solution into smaller volumes (e.g., 500 µL) in microcentrifuge

tubes or amber vials to minimize exposure to light and air. Store at -20°C for up to one

month.

Protocol 2: Preparation of a 1 mM Trolox Stock Solution
for DPPH Assay
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This protocol is adapted for direct use in a DPPH antioxidant assay kit.

Materials:

Trolox (pre-aliquoted vial)

DMSO (Dimethyl Sulfoxide)

DPPH Assay Buffer

Vortex mixer

Procedure:

Initial Reconstitution: Add 20 µL of DMSO to the vial of Trolox.

Mixing: Vortex thoroughly and pipette up and down to ensure the Trolox is fully dissolved.

Dilution: Add 980 µL of DPPH Assay Buffer to the same vial to achieve a final volume of 1

mL.

Final Mixing: Mix well to generate a 1 mM Trolox standard stock solution.

Storage: Store the reconstituted stock solution at 4°C for up to one month.

Application in Antioxidant Assays: Preparation of
Standard Curve
The prepared Trolox stock solution is used to generate a standard curve, which is essential for

quantifying the antioxidant capacity of the test samples.

Example: Preparation of Trolox Standards for an ABTS
Assay
Materials:

10 mM Trolox Stock Solution (from Protocol 1)
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Ethanol or assay buffer

96-well microplate

Procedure:

Intermediate Dilution: Prepare a 1 mM working solution by diluting the 10 mM stock solution

1:10 with ethanol (e.g., 100 µL of 10 mM Trolox + 900 µL of ethanol).

Serial Dilutions: Perform a series of dilutions of the 1 mM working solution to create

standards with a range of concentrations (e.g., 0-200 µM). An example dilution series is

provided below:

Standard Concentration
(µM)

Volume of 1 mM Trolox
(µL)

Volume of Ethanol (µL)

200 200 800

150 150 850

100 100 900

50 50 950

25 25 975

12.5 12.5 987.5

0 (Blank) 0 1000

Assay: Use these standard solutions in the ABTS assay according to the specific assay

protocol.[4] Plot the absorbance values against the Trolox concentrations to generate a

standard curve.[4]

Diagrams
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Stock Solution Preparation

Storage

Application in Assay
1. Weigh Trolox Powder

(25.03 mg)
2. Dissolve in Solvent
(e.g., 10 mL Ethanol) 3. Vortex until Dissolved 10 mM Trolox

Stock Solution

4. Aliquot into
 smaller volumes

6. Prepare Working
Solutions (e.g., 1 mM)

5. Store at -20°C
(up to 1 month)

7. Create Standard Curve
(e.g., 0-200 µM)

8. Perform Antioxidant
Assay (ABTS, DPPH)

Click to download full resolution via product page

Caption: Workflow for Trolox stock solution preparation and use.
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Antioxidant Assay (e.g., ABTS)

Data Analysis

Known Concentration
Trolox Stock Solution

Serial Dilutions of Trolox
(Standard Curve Points)

Test Sample
(Unknown Antioxidant Capacity)

Sample Preparation
and Dilution

Reaction with Assay Reagent
(e.g., ABTS radical)

Measure Absorbance Change

Generate Standard Curve
(Absorbance vs. Concentration)

Quantify Sample's
Antioxidant Capacity

(in Trolox Equivalents)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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